Cas no 501-94-0 (Tyrosol)

Tyrosol is a hydroxylated phenolic compound derived from olive oil, exhibiting potent antioxidant properties. It has been shown to scavenge free radicals and chelate metal ions, potentially mitigating oxidative stress and inflammation in various biological systems.
Tyrosol structure
Tyrosol structure
Product Name:Tyrosol
CAS No:501-94-0
MF:C8H10O2
MW:138.163802623749
MDL:MFCD00002902
CID:37833
PubChem ID:10393
Update Time:2025-09-03

Tyrosol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Hydroxyphenyl)ethanol
    • 2-(4-HYDROXYPHENYL)ETHYL ALCOHOL
    • 2-(P-HYDROXYPHENYL)ETHANOL
    • 4-(2-HYDROXYETHYL)PHENOL
    • 4-HYDROXYPHENYLETHYL ALCOHOL
    • AKOS 91052
    • PHEP
    • P-HYDROXY PHENETHYL ALCOHOL
    • P-HYDROXYPHENYLETHANOL
    • TYROSOL
    • 4-hydroxy-benzeneethano
    • 4-hydroxy-Benzeneethanol
    • 4-Hydroxyphenylethanol
    • beta-(4-Hydroxyphenyl)ethanol
    • beta-(p-Hydroxyphenyl)ethanol
    • Ethanol, 2-(4-hydroxyphenyl)
    • Phenethyl alcohol, p-hydroxy-
    • p-Hydroxy-benzeneethanol
    • p-Hydroxyphenylethyl alcohol
    • 4-Hydroxyphenethyl alcohol
    • TYROSOL(P) PrintBack
    • TYROSOL(RG)
    • 4-hydroxybenzeneethanol
    • 4-Hydroxyphenethyl alcohol,Tyrosol,p-HPEA
    • p-HPEA
    • p-Hydroxyphenethyl alcohol
    • Benzeneethanol, 4-hydroxy-
    • p-Tyrosol
    • p-Thyrosol
    • Metoprolol IMpurity 07
    • 1AK4MU3SNX
    • 4-(2-Hydroxy-ethyl)-phenol
    • 2-p-Tolyl-ethanol
    • SMR000857159
    • ConMedNP.3019
    • MLS001332424
    • 501-94-0
    • MLS001332423
    • MLSMR
    • Metoprolo Imp. G (EP)
    • Tyrosol
    • MDL: MFCD00002902
    • Inchi: 1S/C8H10O2/c9-6-5-7-1-3-8(10)4-2-7/h1-4,9-10H,5-6H2
    • InChI Key: YCCILVSKPBXVIP-UHFFFAOYSA-N
    • SMILES: OCCC1C=CC(O)=CC=1
    • BRN: 1859884

Computed Properties

  • Exact Mass: 138.06800
  • Monoisotopic Mass: 138.068079557 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 138.16

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0742 (rough estimate)
  • Melting Point: 90.0 to 95.0 deg-C
  • Boiling Point: 310°C(lit.)
  • Flash Point: 139℃/1mm
  • Refractive Index: 1.5590 (estimate)
  • Solubility: 124g/l
  • Water Partition Coefficient: Slightly soluble
  • PSA: 40.46000
  • LogP: 0.92700
  • FEMA: 2889
  • Solubility: dissolve in water
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tyrosol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S24/25
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:4°C, stored under nitrogen
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

Tyrosol Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Tyrosol Pricemore >>

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Tyrosol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol
Reference
Photochemical synthesis of halleridone, hallerone, rengyol and derivatives
Breton, Jose L.; Llera, Laura D.; Navarro, Eduardo; Trujillo, Juan, Tetrahedron, 1987, 43(19), 4447-51

Tyrosol Raw materials

Tyrosol Preparation Products

Tyrosol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:501-94-0)Tyrosol
Order Number:A846408
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):245.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:501-94-0)4-Hydroxyphenethyl alcohol
Order Number:1674507
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:12
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:501-94-0)Tyrosol
Order Number:LE6525;LE10507;LE1674507
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:501-94-0)4-Hydroxyphenethyl alcohol
Order Number:JOX-071
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com

Tyrosol Spectrogram

13C NMR Bruker D2O
13C NMR
1H NMR JEOL DMSO-d6
1H NMR
GC-MS
GC-MS

Tyrosol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:501-94-0)Tyrosol
A846408
Purity:99%
Quantity:500g
Price ($):245.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:501-94-0)4-Hydroxyphenethyl alcohol
1674507
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email